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Compound of Interest

Compound Name: Gabosine F

Cat. No.: B1247689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gabosine F, a member of the carbasugar family of natural products, represents a molecule of

significant interest in the fields of organic synthesis and medicinal chemistry. As a

polyhydroxylated cyclohexanone, its unique structural features and potential biological activities

have prompted investigations into its chemical synthesis and pharmacological properties. This

document provides an in-depth technical guide on Gabosine F, summarizing key quantitative

data, detailing experimental protocols, and visualizing relevant chemical pathways.

Core Properties and Data
Gabosine F is a stereoisomer within the broader family of gabosines, which are secondary

metabolites isolated from various Streptomyces strains.[1] These compounds are characterized

by a keto-carbasugar structure, meaning a cyclic monosaccharide where the ring oxygen is

replaced by a carbon atom.[2] Gabosine F is specifically the enantiomer of Gabosine B.[3] The

gabosine family has demonstrated a range of promising pharmacological activities, including

anticancer, enzyme inhibition, and DNA-binding properties.[1][4]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Gabosine F is presented below. This data is crucial

for its identification, characterization, and quality control in research and development settings.
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Property Value Reference

Molecular Formula C₇H₁₀O₄ [5]

Molecular Weight 158.15 g/mol [5]

Specific Rotation [α]D +88.4 (c 0.69, MeOH) [3]

Literature Specific Rotation

[α]D
+94 (c 1.0, MeOH) [3]

Synthesis of Gabosine F
The first enantioselective total synthesis of Gabosine F was a significant achievement,

confirming its absolute configuration.[3] The synthesis is a multi-step process starting from a

readily available chiral precursor.

Key Synthetic Strategy
The synthesis of (+)-Gabosine F has been accomplished from L-arabinose in 12 steps with an

overall yield of 23%.[3] The key reactions in this synthetic route include an intramolecular

nitrone-olefin cycloaddition (INOC) reaction, regioselective dehydration, and a

diastereoselective hydrogenation.[3] A similar strategy has been employed for the synthesis of

other related gabosines, such as (+)-Gabosine N and (+)-Gabosine O, highlighting the

versatility of this approach for constructing enantiopure hydroxylated cyclohexanoids.[3]

The logical workflow for the synthesis of Gabosine F can be visualized as follows:

Starting Material Key Intermediates & Reactions Final Product

L-Arabinose Multi-step ConversionInitial Steps Intramolecular Nitrone-Olefin Cycloaddition (INOC) Cyclic Adduct Regioselective Dehydration Unsaturated Intermediate Diastereoselective Hydrogenation Saturated Intermediate (+)-Gabosine FFinal Deprotection

Gabosine F Primary Biological Screening
(e.g., Cell Viability Assays) Hit Identification Secondary Assays

(e.g., Enzyme Inhibition Assays)
Mechanism of Action Studies

(e.g., Signaling Pathway Analysis) Lead Optimization

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Gabosine-L
https://pubchem.ncbi.nlm.nih.gov/compound/Gabosine-L
https://pubs.acs.org/doi/10.1021/ol902071e
https://pubs.acs.org/doi/10.1021/ol902071e
https://www.benchchem.com/product/b1247689?utm_src=pdf-body
https://www.benchchem.com/product/b1247689?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ol902071e
https://www.benchchem.com/product/b1247689?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ol902071e
https://pubs.acs.org/doi/10.1021/ol902071e
https://pubs.acs.org/doi/10.1021/ol902071e
https://www.benchchem.com/product/b1247689?utm_src=pdf-body
https://www.benchchem.com/product/b1247689?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1247689?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/236226399_The_Gabosine_and_Anhydrogabosine_Family_of_Secondary_Metabolites
https://www.researchgate.net/publication/265346875_Total_Synthesis_of_Gabosine_H
https://pubs.acs.org/doi/10.1021/ol902071e
https://pmc.ncbi.nlm.nih.gov/articles/PMC7961443/
https://pubchem.ncbi.nlm.nih.gov/compound/Gabosine-L
https://www.benchchem.com/product/b1247689#gabosine-f-literature-review
https://www.benchchem.com/product/b1247689#gabosine-f-literature-review
https://www.benchchem.com/product/b1247689#gabosine-f-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1247689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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